Cas no 50840-23-8 (5-Methylpyrimidin-2-amine)

• Product Name: 5-Methylpyrimidin-2-amine
• CAS No: 50840-23-8
• MF: C₅H₇N₃
• MW: 109.129180192947
• MDL: MFCD00463477
• CID: 826009
• PubChem ID: 12999933
• Update Time: 2025-08-02

5-Methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylpyrimidine
• 5-Methylpyrimidin-2-amine
• 2-Pyrimidinamine,5-methyl- (9CI)
• 2-Amino-5-methyl-pyrimidin
• 2-PYRIMIDINAMINE,5-METHYL
• 5-METHYL-2-AMINOPYRIMIDINE
• 5-methyl-2-pyrimidinamine
• 5-Methyl-pyrimidin-2-ylamin
• 5-methyl-pyrimidin-2-ylamine
• 2-Pyrimidinamine, 5-methyl- (9CI)
• 2-PYRIMIDINAMINE, 5-METHYL-
• MHZNCOBCMWBPPM-UHFFFAOYSA-N
• RP18929
• AB06143
• 5-methylpyrimidin-2-amine, AldrichCPR
• RP18937
• AB0025186
• ST
• MFCD00463477
• DTXSID00514677
• Z801565598
• SY023315
• J-507966
• BCP30388
• 50840-23-8
• CS-W009238
• SCHEMBL11834
• 2-Pyrimidinamine,5-methyl-(9ci)
• EN300-95868
• AKOS010521678
• ALBB-017831
• DS-10575

• MDL： MFCD00463477
• Inchi： 1S/C5H7N3/c1-4-2-7-5(6)8-3-4/h2-3H,1H3,(H2,6,7,8)
• InChI Key： MHZNCOBCMWBPPM-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C=1)C

Computed Properties

• Exact Mass: 109.06400
• Monoisotopic Mass: 109.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.155
• Melting Point: 192-193 ºC
• Boiling Point: 283.4°C at 760 mmHg
• Flash Point: 149.873 °C
• Refractive Index: 1.5340 (estimate)
• PSA: 51.80000
• LogP: 0.94840
• Vapor Pressure: No data available

5-Methylpyrimidin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5-Methylpyrimidin-2-amine

Recent Advances in the Study of 5-Methylpyrimidin-2-amine (CAS: 50840-23-8): A Promising Scaffold in Medicinal Chemistry

5-Methylpyrimidin-2-amine (CAS: 50840-23-8) has emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief aims to summarize the latest findings on the synthesis, biological activity, and applications of 5-Methylpyrimidin-2-amine, providing valuable insights for researchers in the field.

One of the most notable advancements in the study of 5-Methylpyrimidin-2-amine is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is often associated with cancer and other diseases. Recent research has demonstrated that derivatives of 5-Methylpyrimidin-2-amine exhibit potent inhibitory activity against specific kinases, such as EGFR and CDK2. These findings suggest that this scaffold could serve as a foundation for designing next-generation kinase inhibitors with improved selectivity and efficacy.

In addition to its applications in oncology, 5-Methylpyrimidin-2-amine has shown promise in the field of antimicrobial drug development. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound exhibit strong antibacterial activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead compound for novel antibiotics.

The synthesis of 5-Methylpyrimidin-2-amine and its derivatives has also seen significant progress in recent years. Innovative synthetic routes, such as microwave-assisted synthesis and flow chemistry, have been employed to improve yield and reduce reaction times. These advancements not only enhance the scalability of production but also enable the exploration of new structural modifications to optimize the compound's pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of 5-Methylpyrimidin-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the growing body of evidence supporting the therapeutic potential of this scaffold underscores its importance in drug discovery and development.

In conclusion, 5-Methylpyrimidin-2-amine (CAS: 50840-23-8) represents a highly versatile and promising scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use. As the field advances, it is expected that this compound will play an increasingly important role in the development of innovative treatments for a wide range of diseases.